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Abstract
Thiophenol (C₆H₅SH), the simplest aromatic thiol, is a colorless liquid renowned for its intensely unpleasant and repulsive odor. This potent aroma pro

subject of significant interest in various fields, from environmental monitoring to the study of olfactory mechanisms. This technical guide provides a co

overview of the odor profile of thiophenol, detailing its chemical properties, quantitative odor characteristics, the biological pathways governing its perc

standardized methodologies for its sensory and instrumental analysis. The information presented herein is intended to serve as a critical resource for 

scientists, and professionals in drug development engaged in work involving thiophenol and other volatile sulfur compounds.

Chemical and Physical Properties of Thiophenol
A thorough understanding of thiophenol's chemical and physical characteristics is fundamental to comprehending its odor profile and ensuring its safe

Thiophenol, also known as benzenethiol or phenyl mercaptan, is an organosulfur compound analogous to phenol, with the hydroxyl group replaced b

group.[1] This substitution is the primary determinant of its distinct chemical behavior and potent odor.

Table 1: Physicochemical Properties of Thiophenol

Property Value

Molecular Formula C₆H₆S

Molar Mass 110.17 g/mol [1]

Appearance Colorless liquid[1][2]

Odor Unpleasant, pungent, foul-smelling, garlic-like, repulsive[1][2][3][4]

Density 1.0766 g/mL[1][2]

Melting Point -15 °C (5 °F; 258 K)[1][2]

Boiling Point 169 °C (336 °F; 442 K)[1][2]

Solubility in Water 0.08%[1][2]

Solubility Soluble in most organic solvents and aqueous bases[1][2]

Vapor Pressure 1 mmHg at 18°C[1][2]

Acidity (pKa) 6.62 in H₂O[1]

Quantitative Odor Profile
The odor of thiophenol is characterized by its extremely low detection threshold, meaning it can be perceived by the human nose at very low concent

characterization of its odor is crucial for assessing its impact and for developing mitigation strategies in case of environmental release.

Table 2: Odor Threshold of Thiophenol
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Parameter Value (ppm) Reference

Odor Threshold (Mean) 0.00030 [5]

Odor Threshold (Low) 0.00003 [4]

Odor Threshold (High) 0.00094 [6]

The odor of thiophenol is consistently described as intensely unpleasant. Common descriptors include "foul-smelling," "repulsive," "pungent," and "ga

[3][4][5] Due to its high toxicity, sensory analysis must be conducted with extreme caution and under well-controlled laboratory conditions.

Olfactory Perception and Signaling Pathway
The perception of thiophenol's potent odor is initiated by its interaction with specific olfactory receptors (ORs) located in the olfactory epithelium of the

These receptors are G-protein coupled receptors (GPCRs), which, upon binding with an odorant, trigger an intracellular signaling cascade.

For thiols, including thiophenol, research has highlighted the crucial role of metal ions, particularly copper, in their detection. The human olfactory rece

has been identified as being highly responsive to low molecular weight thiols, and this response is significantly enhanced in the presence of copper io

hypothesized that the thiol group of the odorant coordinates with the copper ion bound to the receptor, leading to a conformational change in the rece

subsequent signal transduction.

The general signaling pathway for odorants is as follows:

Odorant Binding: Thiophenol, carried through the air, dissolves in the mucus of the olfactory epithelium and binds to an olfactory receptor (e.g., OR

a complex with a copper ion.

G-Protein Activation: This binding event causes a conformational change in the OR, activating an associated G-protein (Gαolf).

Second Messenger Production: The activated Gαolf stimulates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAM

messenger.

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels in the olfactory sensory neuron's membrane.

Depolarization and Action Potential: The influx of cations (primarily Ca²⁺ and Na⁺) through the CNG channels depolarizes the neuron. If the depola

reaches a certain threshold, it triggers an action potential.

Signal Transmission to the Brain: The action potential travels along the axon of the olfactory sensory neuron to the olfactory bulb in the brain, where

processed, leading to the perception of the odor.
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Olfactory signaling pathway for thiophenol.

Experimental Protocols
Due to the hazardous nature of thiophenol, all experimental work must be conducted in a well-ventilated fume hood with appropriate personal protect

Sensory Analysis: Odor Threshold Determination (Adapted from ASTM E679-19)
This protocol outlines a method for determining the detection and recognition thresholds of thiophenol in air using a forced-choice ascending concent
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Materials:

Gas-tight syringes

Sample bags made of an inert material (e.g., Tedlar®)

Source of purified, odor-free air

Dynamic olfactometer

A panel of at least eight trained sensory assessors

Procedure:

Panelist Selection and Training: Select panelists based on their ability to detect and describe various odors. Train them on the procedure for the for

ascending concentration series method.

Sample Preparation: Prepare a stock concentration of thiophenol vapor in a gas sampling bag by injecting a known volume of liquid thiophenol into

volume of odor-free air. Create a series of dilutions from this stock in separate sample bags, with each dilution step typically being a factor of two o

Presentation to Panelists: Use a dynamic olfactometer to present the diluted thiophenol samples to the panelists. In a forced-choice trial, present o

diluted thiophenol and two (or more) ports with blank (odor-free) air. The panelist's task is to identify the port containing the odor.

Ascending Concentration Series: Begin with a concentration well below the expected detection threshold and present panelists with progressively h

concentrations.

Data Collection: For each panelist, record the concentration at which they first correctly detect an odor (detection threshold) and the concentration 

can correctly identify the odor as being characteristic of thiophenol (recognition threshold).

Data Analysis: Calculate the geometric mean of the individual thresholds to determine the panel's detection and recognition thresholds.
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Workflow for sensory analysis of thiophenol.

Instrumental Analysis: Gas Chromatography-Olfactometry (GC-O)
GC-O combines the separation capabilities of gas chromatography with the human nose as a sensitive detector to identify odor-active compounds in 

Instrumentation:

Gas chromatograph (GC) with a flame ionization detector (FID) or a sulfur-selective detector (e.g., sulfur chemiluminescence detector - SCD).

Olfactometry port (sniffing port) connected to the GC column outlet via a splitter.

Humidified air supply to the sniffing port to prevent nasal dehydration.

Data acquisition system for both the chemical detector and the olfactometry responses.

Procedure:

Sample Preparation: Prepare a solution of thiophenol in a suitable solvent (e.g., dichloromethane) at a concentration that is safe to handle and will 

detectors. For headspace analysis, a known volume of thiophenol can be vaporized in a sealed vial.

GC Analysis: Inject the sample into the GC. The GC column should be appropriate for the analysis of volatile sulfur compounds (e.g., a non-polar o

capillary column). A typical temperature program would start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) to

elution of all compounds.

Olfactometry: A trained assessor sniffs the effluent from the olfactometry port throughout the GC run. The assessor records the time, duration, and 

any odors detected.
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Data Correlation: The data from the chemical detector (FID or SCD) is correlated with the olfactometry data. The retention time of a peak on the ch

matched with the time an odor was detected by the assessor. This allows for the identification of the compound responsible for a specific odor.

Odor Activity Value (OAV): The OAV can be calculated by dividing the concentration of thiophenol (determined by the chemical detector) by its odor

OAV greater than 1 indicates that the compound is likely to contribute to the overall odor of the sample.

Table 3: Example GC-O Parameters for Thiophenol Analysis

Parameter Setting

GC Column DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar

Injector Temperature 250°C

Oven Program 40°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min)

Carrier Gas Helium at a constant flow of 1 mL/min

Split Ratio 1:1 (to FID/SCD and Olfactometry Port)

FID/SCD Temperature 280°C

Olfactometry Port Heated transfer line at 200°C with humidified air

digraph "GC-O Experimental Workflow" {

graph [rankdir="TB", splines=ortho, nodesep=0.3];

node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

edge [fontname="Arial", fontsize=9];

start [label="Start", shape=ellipse, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];

sample_prep [label="Thiophenol Sample Preparation\n(Solution or Headspace)", fillcolor="#FBBC05", fontcolor="#

gc_injection [label="GC Injection & Separation", fillcolor="#4285F4", fontcolor="#FFFFFF"];

split [label="Column Effluent Split", shape=diamond, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"]

detector [label="Chemical Detector (FID/SCD)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

olfactometry [label="Olfactometry Port (Human Assessor)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

data_acq_detector [label="Chromatogram Generation", shape=note, style=rounded, fillcolor="#F1F3F4", fontcolor=

data_acq_olfacto [label="Aromagram Generation", shape=note, style=rounded, fillcolor="#F1F3F4", fontcolor="#20

correlation [label="Data Correlation & OAV Calculation", fillcolor="#5F6368", fontcolor="#FFFFFF"];

end [label="End", shape=ellipse, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];

start -> sample_prep;

sample_prep -> gc_injection;

gc_injection -> split;

split -> detector;

split -> olfactometry;

detector -> data_acq_detector;

olfactometry -> data_acq_olfacto;

{rank=same; data_acq_detector; data_acq_olfacto}

data_acq_detector -> correlation;

data_acq_olfacto -> correlation;

correlation -> end;

}

Workflow for Gas Chromatography-Olfactometry.
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Conclusion
The odor profile of thiophenol is defined by its extremely low detection threshold and its intensely unpleasant, garlic-like aroma. Its perception is medi

olfactory receptors, with evidence pointing to a significant role for metal ions in the detection of this and other thiols. The standardized methods of sen

and gas chromatography-olfactometry provide powerful tools for the quantitative and qualitative characterization of thiophenol's odor. A thorough unde

these aspects is essential for professionals working with this compound, enabling effective risk assessment, environmental monitoring, and the develo

strategies to mitigate its potent odor. The information and protocols provided in this guide serve as a foundational resource for further research and ap

fields of chemistry, sensory science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

compatibility check]
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